Cas no 343374-89-0 ((4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE)

• Product Name: (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE
• CAS No: 343374-89-0
• MF: C₁₁H₁₁F₃O₂S
• MW: 264.264052629471
• MDL: MFCD01443846
• CID: 5224297
• Update Time: 2026-03-07

(4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE Chemical and Physical Properties

Names and Identifiers

• (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE
• 4-METHYLPHENYL 3,4,4-TRIFLUORO-3-BUTENYL SULFONE
• 1-methyl-4-(3,4,4-trifluorobut-3-ene-1-sulfonyl)benzene
• Benzene, 1-methyl-4-[(3,4,4-trifluoro-3-buten-1-yl)sulfonyl]-
• (4-methylphenyl)(dioxo)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane
• 1-methyl-4-(3,4,4-trifluorobut-3-enylsulfonyl)benzene
• (4-Methylphenyl)(dioxo)(3,4,4-trifluoro-3-butenyl)-sulfane

• MDL： MFCD01443846
• Inchi： 1S/C11H11F3O2S/c1-8-2-4-9(5-3-8)17(15,16)7-6-10(12)11(13)14/h2-5H,6-7H2,1H3
• InChI Key： ZCJWNOZIEOUNKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC/C(=C(\F)/F)/F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5

Additional information on (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE

Introduction to (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE (CAS No. 343374-89-0)

The compound (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE, identified by its CAS number 343374-89-0, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This sulfane derivative, characterized by its unique structural features, has garnered attention due to its novel electronic properties and its potential applications in drug design and material science.

The molecular structure of (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE consists of a phenyl ring substituted with a methyl group, an acetoxy group, and a trifluorobutyl moiety. The presence of these functional groups imparts distinct chemical reactivity and makes it a valuable candidate for further investigation. The sulfane core, in particular, is known for its ability to participate in various chemical transformations, including oxidation and reduction reactions, which are crucial in synthetic organic chemistry.

In recent years, there has been growing interest in the development of sulfane-based compounds due to their diverse biological activities. Research has shown that these molecules can exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The specific arrangement of atoms in (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE may contribute to its unique pharmacological profile, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The trifluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability of pharmaceuticals. Additionally, the acetoxy group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. These features make (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE an attractive scaffold for designing novel drugs that can interact with specific enzymes or receptors.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and functional group transformations are employed to construct the desired molecular framework. The use of palladium catalysts and organometallic reagents is particularly important in achieving the desired regioselectivity and stereoselectivity.

Recent studies have also explored the computational modeling of (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE to understand its electronic structure and reactivity. Molecular dynamics simulations have revealed insights into how the molecule interacts with biological systems at the atomic level. These computational approaches are invaluable for predicting the behavior of complex molecules and for guiding experimental design.

In conclusion, (4-METHYLPHENYL)(DIOXO)(3,4,4-TRIFLUORO-3-BUTENYL)-LAMBDA6-SULFANE represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of innovative therapeutic strategies.